Cas no 539823-00-2 (Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-)
539823-00-2 structure
Product Name:Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
CAS No:539823-00-2
MF:C13H17F2N3O
MW:269.29038977623
CID:4027983
PubChem ID:23540081
Update Time:2025-04-22
Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-
- Ethanone, 1-[4-(2,4-difluorophenyl)-1-piperazinyl]-2-(methylamino)-
- 539823-00-2
- DTXSID901170005
- 1-[4-(2,4-Difluorophenyl)-1-piperazinyl]-2-(methylamino)ethanone
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- Inchi: 1S/C13H17F2N3O/c1-16-9-13(19)18-6-4-17(5-7-18)12-3-2-10(14)8-11(12)15/h2-3,8,16H,4-7,9H2,1H3
- InChI Key: XNVNSIPESUCMPO-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCN(C2=CC=C(F)C=C2F)CC1)CNC
Computed Properties
- Exact Mass: 269.13396850Da
- Monoisotopic Mass: 269.13396850Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 35.6Ų
Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
539823-00-2 (Piperazine, 1-(2,4-difluorophenyl)-4-[(methylamino)acetyl]-) Related Products
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